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Compound of Interest

Compound Name: 4-Mercaptopyridine

Cat. No.: B010438

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Mercaptopyridine (4-MPy), a versatile
heterocyclic compound with significant applications in pharmaceutical synthesis, coordination
chemistry, and advanced analytical techniques. This document outlines its fundamental
properties, synthesis, and key experimental applications, presenting data in a structured and
accessible format for laboratory and development settings.

Core Properties and Identification

4-Mercaptopyridine is an organic compound featuring a pyridine ring substituted with a thiol
group at the fourth position. It is also commonly referred to as 4-pyridinethiol.

Identifier Value

CAS Number 4556-23-4
Molecular Formula CsHsNS
Molecular Weight 111.16 g/mol

Physicochemical and Spectroscopic Data

4-Mercaptopyridine is typically a yellow to light-yellow crystalline powder.[1] It is known to be
sensitive to heat and air and is soluble in solvents like Dimethyl Sulfoxide (DMSO) and
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methanol.[1]

Property Value

Melting Point 182-189 °C

Boiling Point 194.0 + 13.0 °C (Predicted)

Density 1.161 g/cm3 (Estimate)

pKa pKi: 1.43 (+1); pKz: 8.86 (0) (at 20°C)[1][2]
Appearance Yellow to yellow-green or brown crystalline

powder[1][2]

Thione-Thiol Tautomerism

A critical characteristic of 4-Mercaptopyridine is its existence in a tautomeric equilibrium
between the thiol form (4-mercaptopyridine) and the thione form (pyridine-4(1H)-thione). In
solution, the equilibrium is significantly influenced by the solvent's polarity. Polar solvents and
self-association tend to shift the equilibrium towards the more polar thione form, while the thiol
form is more predominant in dilute solutions of nonpolar solvents.[3][4][5] This dynamic is
crucial for understanding its reactivity and interactions in various chemical and biological
systems.
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Thione-Thiol Tautomerism of 4-Mercaptopyridine.

Applications in Research and Development
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4-Mercaptopyridine serves as a versatile building block and reagent in numerous scientific

domains.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various pharmaceutical
compounds, including cephalosporin antibiotics.[6]

Coordination Chemistry: The thiol group and the pyridine nitrogen act as coordination sites,
making it an effective ligand for forming complexes with various metals.[7]

Biotechnology: It is utilized as a redox reagent for the in vitro refolding of recombinantly
expressed single-chain Fv fragments (scFvOXx), which is a critical step in antibody
engineering.[1][2][8]

Analytical Chemistry: Its ability to self-assemble on gold surfaces via a strong gold-sulfur
bond makes it a valuable tool in the development of electrochemical sensors and in Surface-
Enhanced Raman Spectroscopy (SERS).[9][10][11] For instance, it has been used to create
sensitive electrochemical sensors for the detection of mercury ions.[10]

Experimental Protocols
Purification of 4-Mercaptopyridine

A common purification method involves recrystallization to obtain a higher purity solid.

Methodology:

Dissolve approximately 459 of 4-Mercaptopyridine in 100mL of boiling water, adding
charcoal to decolorize.

Filter the hot solution to remove the charcoal.

Precipitate the product by adding a 50% aqueous NaOH solution until the pH is
approximately 6.

Collect the precipitate and dissolve it in ethanol.

Evaporate the ethanol to dryness.
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» Crystallize the resulting solid from boiling ethanol (approximately 100mL), again using

charcoal if necessary.

e The purified product will form as yellow, flat hexagonal plates.[1]

Workflow for Electrochemical Detection of Mercury (ll)
lons

This workflow outlines the use of 4-Mercaptopyridine in fabricating a sensor for Hg2+
detection. The principle relies on the self-assembly of 4-MPy on a gold electrode and its

subsequent coordination with mercury ions.
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Sensor Fabrication and Detection Workflow
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Workflow for Hg2* detection using a 4-MPy modified electrode.

Methodology:

o Electrode Modification: A gold electrode is incubated in a 1 mM solution of 4-

Mercaptopyridine. The thiol group forms a self-assembled monolayer (SAM) on the gold

surface through a stable Au-S bond.[10]
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» Detection: The modified electrode is then exposed to a sample containing Hg?* ions. The
nitrogen atom of the pyridine ring coordinates with the Hg?* ions, forming a stable complex
on the electrode surface.[10]

 Signal Transduction: This binding event alters the electrochemical properties of the electrode
surface. The change can be measured using techniques like Differential Pulse Voltammetry
(DPV) or Electrochemical Impedance Spectroscopy (EIS), where the formation of the
complex impedes electron transfer.[10]

» Quantification: The change in the electrochemical signal is proportional to the concentration
of Hg?* in the sample, allowing for sensitive and selective detection. The reported limit of
detection using this method can be as low as 0.002 ug/L.[10]

Safety and Handling

4-Mercaptopyridine is an irritant to the eyes, respiratory system, and skin.[2][6] Appropriate
personal protective equipment, including gloves and eye protection, should be worn when
handling this compound. All work should be conducted in a well-ventilated area or a fume hood.
Store in a cool, dry place, away from heat and direct sunlight.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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